Cas no 499973-16-9 (Methanone, (4-nitrophenyl)(2,4,6-trihydroxyphenyl)-)

• Product Name: Methanone, (4-nitrophenyl)(2,4,6-trihydroxyphenyl)-
• CAS No: 499973-16-9
• MF: C₁₃H₉NO₆
• MW: 275.213663816452
• CID: 1543295
• PubChem ID: 71362376
• Update Time: 2025-04-21

Methanone, (4-nitrophenyl)(2,4,6-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-nitrophenyl)(2,4,6-trihydroxyphenyl)-
• (4-nitrophenyl)-(2,4,6-trihydroxyphenyl)methanone
• 499973-16-9
• DTXSID70786006
• (4-Nitrophenyl)(2,4,6-trihydroxyphenyl)methanone

• Inchi： 1S/C13H9NO6/c15-9-5-10(16)12(11(17)6-9)13(18)7-1-3-8(4-2-7)14(19)20/h1-6,15-17H
• InChI Key： WAPRCJWSYNWLIW-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C(C1C=CC(=CC=1)[N+](=O)[O-])=O)O)O

Computed Properties

• Exact Mass: 275.04297
• Monoisotopic Mass: 275.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 120.9